5-Methyl-2-phenyloxazole

Specification

• CAS No.: 5221-67-0
• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 5-methyl-2-phenyl-1,3-oxazole
• Standard InChI: InChI=1S/C10H9NO/c1-8-7-11-10(12-8)9-5-3-2-4-6-9/h2-7H,1H3
• Standard InChI Key: MULZWPFQTUDZPD-UHFFFAOYSA-N
• SMILES: CC1=CN=C(O1)C2=CC=CC=C2
• Canonical SMILES: CC1=CN=C(O1)C2=CC=CC=C2

Introduction

Structural and Physicochemical Properties

Molecular Architecture

5-Methyl-2-phenyloxazole belongs to the oxazole family, a class of heterocyclic compounds containing one oxygen and one nitrogen atom in a five-membered aromatic ring. Its molecular formula is $\text{C}_{10}\text{H}_{9}\text{NO}$, with a molecular weight of 159.18 g/mol. The compound’s structure features a phenyl group at the 2-position and a methyl group at the 5-position, conferring unique electronic and steric properties that influence its reactivity and interactions in chemical reactions.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy provides critical insights into the compound’s structure. The $^1\text{H}$ NMR spectrum of 5-methyl-2-phenyloxazole exhibits distinct signals:

• Aromatic protons from the phenyl group resonate between $\delta$ 7.30–8.12 ppm.

• The methyl group at the 5-position appears as a singlet at $\delta$ 2.51 ppm.

The $^{13}\text{C}$ NMR spectrum further corroborates the structure, with signals for the oxazole ring carbons at $\delta$ 159.5 (C-2), 145.6 (C-5), and 125.5 (C-4). These spectral data are consistent with the compound’s aromatic and substituent environments.

Table 1: Physicochemical Properties of 5-Methyl-2-phenyloxazole

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{9}\text{NO}$
Molecular Weight	159.18 g/mol
Melting Point	Not reported
Boiling Point	Not reported
LogP (Partition Coefficient)	2.128 (predicted)
Hazard Statements	H302, H315, H319, H335

Synthesis and Methodological Advances

Modern Catalytic Strategies

Starting Material	Conditions	Yield (%)
$N$-(2-oxopropyl)benzamide	HCl, reflux, 6 h	68
5-(Triazinyloxy)oxazole	NiCl₂(dppf), K₃PO₄, 110°C, 3 h	64

Supplier	Purity	Price (per gram)
American Custom Chemicals	95%	$505.81
Chemenu	95%	$659.00
Crysdot	95%+	$698.00